Cas no 1545678-77-0 (3-(4,4-difluorocyclohexyl)-1,2-oxazol-5-amine)

• Product Name: 3-(4,4-difluorocyclohexyl)-1,2-oxazol-5-amine
• CAS No: 1545678-77-0
• MF: C₉H₁₂F₂N₂O
• MW: 202.201189041138
• CID: 6249020
• PubChem ID: 81931813
• Update Time: 2025-05-20

3-(4,4-difluorocyclohexyl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4,4-difluorocyclohexyl)-1,2-oxazol-5-amine
• 1545678-77-0
• AKOS020914051
• SCHEMBL24411675
• EN300-1933816

• Inchi： 1S/C9H12F2N2O/c10-9(11)3-1-6(2-4-9)7-5-8(12)14-13-7/h5-6H,1-4,12H2
• InChI Key： PGHZFCSHPQEIHZ-UHFFFAOYSA-N
• SMILES： FC1(CCC(C2C=C(N)ON=2)CC1)F

Computed Properties

• Exact Mass: 202.09176933g/mol
• Monoisotopic Mass: 202.09176933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Alkyl halides Cyclohexyl halides

Additional information on 3-(4,4-difluorocyclohexyl)-1,2-oxazol-5-amine

3-(4,4-Difluorocyclohexyl)-1,2-Oxazol-5-Amine: A Comprehensive Overview

3-(4,4-Difluorocyclohexyl)-1,2-Oxazol-5-Amine, also known by its CAS number 1545678-77-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound has garnered attention due to its unique structural properties and potential applications in drug design and advanced materials. The molecule combines a cyclohexane ring with a 1,2-oxazole moiety, creating a structure that is both versatile and functional.

The chemical structure of 3-(4,4-Difluorocyclohexyl)-1,2-Oxazol-5-Amine is characterized by a cyclohexane ring substituted with two fluorine atoms at the 4-position. This substitution pattern introduces steric and electronic effects that influence the compound's reactivity and stability. The 1,2-oxazole ring, which is fused with an amine group at the 5-position, adds further complexity to the molecule. This combination makes the compound a promising candidate for various chemical transformations and applications.

Recent studies have highlighted the potential of this compound in drug discovery. Researchers have explored its role as a building block for constructing bioactive molecules. The presence of the oxazole ring, which is known for its ability to form hydrogen bonds and participate in π-π interactions, makes it an attractive component for designing drugs targeting specific biological pathways. For instance, derivatives of this compound have been investigated for their potential as inhibitors of certain enzymes involved in neurodegenerative diseases.

In addition to its role in pharmaceuticals, 3-(4,4-Difluorocyclohexyl)-1,2-Oxazol-5-Amine has shown promise in materials science. Its unique electronic properties make it a candidate for use in organic electronics and optoelectronic devices. Recent research has focused on incorporating this compound into polymer systems to enhance their conductivity and stability under various conditions. The fluorinated cyclohexane ring contributes to the molecule's thermal stability, which is crucial for high-performance materials.

The synthesis of this compound involves a multi-step process that combines principles from both organic synthesis and catalysis. Researchers have developed efficient methods to construct the molecule using readily available starting materials. For example, one approach involves the coupling of a difluorocyclohexane derivative with an oxazole precursor under catalytic conditions. This method not only ensures high yields but also minimizes the use of hazardous reagents.

Another area of interest is the study of this compound's interactions with biological systems. Preliminary experiments have shown that it exhibits moderate cytotoxicity against certain cancer cell lines. While further research is needed to fully understand its mechanism of action, these findings suggest that it could serve as a lead compound for developing anticancer agents.

The application of computational chemistry techniques has provided valuable insights into the properties of 3-(4,4-Difluorocyclohexyl)-1,2-Oxazol-5-Amine. Quantum mechanical calculations have been used to predict its electronic structure and reactivity under different conditions. These studies have revealed that the molecule's fluorinated cyclohexane ring plays a critical role in stabilizing certain transition states during chemical reactions.

In conclusion, 3-(4,4-Difluorocyclohexyl)-1,2-Oxazol-5-Amine (CAS No: 1545678-77-0) is a versatile compound with wide-ranging applications in chemistry and materials science. Its unique structure and functional groups make it an ideal candidate for exploring new chemical reactions and developing innovative materials. As research continues to uncover its potential, this compound is expected to play an increasingly important role in advancing both academic and industrial endeavors.